Cas no 3432-00-6 (3,3'-di-tert-butyl-5,5'-dimethylbiphenyl-4,4'-diol)
3432-00-6 structure
Product Name:3,3'-di-tert-butyl-5,5'-dimethylbiphenyl-4,4'-diol
CAS No:3432-00-6
MF:C22H30O2
MW:326.472406864166
MDL:MFCD00026285
CID:1461780
PubChem ID:246977
Update Time:2025-09-22
3,3'-di-tert-butyl-5,5'-dimethylbiphenyl-4,4'-diol Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-di-tert-butyl-5,5'-dimethylbiphenyl-4,4'-diol
- 3,3'-ditert-butyl-5,5'-dimethyl[1,1'-biphenyl]-4,4'-diol
- 3,3'-Di-tert-butyl-5,5'-dimethyl-4,4'-biphenyldiol
- 3,3'-Dimethyl-5,5'-di-tert-butyl-4,4'-biphenol
- 3,3'-Dimethyl-5,5'-di-tert-butyl-4,4'-dihydroxydiphenyl
- 3,3'-di-tert-Butyl-4,4'-dihydroxy-5,5'-dimethylbiphenyl
- NSC 135463
- NSC 60666
- NCI60_004680
- 6,6'-DI-TERT.BUTYL-4,4'-BI-ORTHO-CRESOL
- NCIStruc2_001715
- SCHEMBL2343165
- NSC-60666
- NSC135463
- DTXSID30289402
- AKOS024332798
- NCIStruc1_001435
- 3432-00-6
- NSC60666
- 3,3'-Di-tert-butyl-5,5'-dimethyl-[1,1'-biphenyl]-4,4'-diol
- NCGC00014344-02
- NCI135463
- NSC-135463
- CCG-37013
- NCI60_000795
- CHEMBL1334255
- NCGC00014344
- NCGC00097453-01
-
- MDL: MFCD00026285
- Inchi: 1S/C22H30O2/c1-13-9-15(11-17(19(13)23)21(3,4)5)16-10-14(2)20(24)18(12-16)22(6,7)8/h9-12,23-24H,1-8H3
- InChI Key: UFFRXKCBFTZHIG-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=C(C=C1C(C)(C)C)C1=CC(C)=C(C(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 326.2247
- Monoisotopic Mass: 326.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.028±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 185-186 ºC
- Solubility: Insuluble (8.2E-4 g/L) (25 ºC),
- PSA: 40.46
3,3'-di-tert-butyl-5,5'-dimethylbiphenyl-4,4'-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | S5887951-1G |
6,6''-DI-TERT.BUTYL-4,4''-BI-ORTHO-CRESOL |
3432-00-6 | AldrichCPR | 1g |
RMB 117.91 | 2025-02-21 |
3,3'-di-tert-butyl-5,5'-dimethylbiphenyl-4,4'-diol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3432-00-6 (3,3'-di-tert-butyl-5,5'-dimethylbiphenyl-4,4'-diol) Related Products
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- 2219-82-1(6-tert-Butyl-o-cresol)
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- 128–37–0(2,6-Di-tert-butyl-4-methylphenol)
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